Cas no 2567489-93-2 ((2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine, cis)

(2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine is a stereochemically defined morpholine derivative featuring a cis-configuration, which ensures precise structural control for applications in medicinal chemistry and asymmetric synthesis. The incorporation of a 1,2,5-thiadiazole carbonyl moiety enhances its utility as a versatile intermediate or pharmacophore in drug discovery, particularly for targeting heterocyclic scaffolds. Its rigid, well-defined conformation contributes to improved binding selectivity in molecular interactions. The compound's high purity and stereochemical integrity make it suitable for research requiring chiral specificity, such as enzyme inhibition studies or ligand design. Its stability under standard laboratory conditions further supports its use in synthetic and mechanistic investigations.

(2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine, cis structure

2567489-93-2 structure

Product Name:(2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine, cis

CAS No:2567489-93-2

MF:C₉H₁₃N₃O₂S

MW:227.283420324326

MDL:MFCD32879257

CID:5656560

PubChem ID:94149288

Update Time:2025-06-07

(2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine, cis Chemical and Physical Properties

Names and Identifiers

- [(2S,6R)-2,6-Dimethylmorpholin-4-yl]-(1,2,5-thiadiazol-3-yl)methanone
- 2567489-93-2
- (2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine
- EN300-27664229
- (2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine, cis
- MDL： MFCD32879257
- Inchi： 1S/C9H13N3O2S/c1-6-4-12(5-7(2)14-6)9(13)8-3-10-15-11-8/h3,6-7H,4-5H2,1-2H3/t6-,7+
- InChI Key： XLWZXNKNLRSYIW-KNVOCYPGSA-N
- SMILES： S1N=CC(C(N2C[C@H](C)O[C@H](C)C2)=O)=N1

Computed Properties

Exact Mass: 227.07284784g/mol
Monoisotopic Mass: 227.07284784g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 83.6Å²

(2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine, cis Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27664229-1g	(2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine, cis	2567489-93-2	95%	1g	$371.0	2023-09-10
Enamine	EN300-27664229-5g	(2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine, cis	2567489-93-2	95%	5g	$1075.0	2023-09-10
Enamine	EN300-27664229-10g	(2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine, cis	2567489-93-2	95%	10g	$1593.0	2023-09-10
Enamine	EN300-27664229-0.05g	(2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine	2567489-93-2	95.0%	0.05g	$66.0	2025-03-20
Enamine	EN300-27664229-0.1g	(2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine	2567489-93-2	95.0%	0.1g	$98.0	2025-03-20
Enamine	EN300-27664229-0.25g	(2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine	2567489-93-2	95.0%	0.25g	$142.0	2025-03-20
Enamine	EN300-27664229-0.5g	(2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine	2567489-93-2	95.0%	0.5g	$271.0	2025-03-20
Enamine	EN300-27664229-1.0g	(2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine	2567489-93-2	95.0%	1.0g	$371.0	2025-03-20
Enamine	EN300-27664229-2.5g	(2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine	2567489-93-2	95.0%	2.5g	$726.0	2025-03-20
Enamine	EN300-27664229-5.0g	(2R,6S)-2,6-dimethyl-4-(1,2,5-thiadiazole-3-carbonyl)morpholine	2567489-93-2	95.0%	5.0g	$1075.0	2025-03-20